2-amino-2-(2H3)methyl(2H3)propanoic acid hydrochloride
Overview
Description
“2-amino-2-methyl-propanoic acid” is an organic compound . It’s also known as “2-Methyl-3-(methylamino)propanoic acid hydrochloride” with an empirical formula (Hill Notation) of C5H12ClNO2 and a molecular weight of 153.61 .
Synthesis Analysis
While specific synthesis methods for “2-amino-2-(2H3)methyl(2H3)propanoic acid hydrochloride” are not available, aminomethyl propanol, a related compound, can be produced by the hydrogenation of 2-aminoisobutyric acid or its esters .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(2H3)methyl(2H3)propanoic acid hydrochloride involves the reaction of 2-methyl-2-nitropropanoic acid with hydrazine hydrate to form 2-methyl-2-nitropropanohydrazide, which is then reduced with sodium borohydride to form 2-amino-2-(2H3)methyl(2H3)propanohydrazide. The resulting hydrazide is then treated with hydrochloric acid to form the hydrochloride salt of 2-amino-2-(2H3)methyl(2H3)propanoic acid.", "Starting Materials": [ "2-methyl-2-nitropropanoic acid", "hydrazine hydrate", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-methyl-2-nitropropanoic acid with hydrazine hydrate in ethanol to form 2-methyl-2-nitropropanohydrazide.", "Step 2: Reduce 2-methyl-2-nitropropanohydrazide with sodium borohydride in ethanol to form 2-amino-2-(2H3)methyl(2H3)propanohydrazide.", "Step 3: Treat 2-amino-2-(2H3)methyl(2H3)propanohydrazide with hydrochloric acid to form the hydrochloride salt of 2-amino-2-(2H3)methyl(2H3)propanoic acid." ] } | |
CAS RN |
2490432-90-9 |
Molecular Formula |
C4H10ClNO2 |
Molecular Weight |
145.6 |
Purity |
88 |
Origin of Product |
United States |
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